Cas no 51395-55-2 (8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

8-Chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a quinoline derivative with notable applications in pharmaceutical and chemical research. Its structure features a chloro substituent at the 8-position and an ethyl group at the 1-position, contributing to its unique reactivity and potential as an intermediate in synthetic chemistry. The carboxylic acid moiety at the 3-position enhances its utility in forming esters, amides, or metal complexes. This compound is particularly valued for its role in developing antimicrobial and antibacterial agents due to its structural similarity to bioactive quinolones. Its high purity and well-defined chemical properties make it suitable for precise research applications, including drug discovery and mechanistic studies.
8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid structure
51395-55-2 structure
Product Name:8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS No:51395-55-2
MF:C12H10ClNO3
MW:251.665702342987
CID:935270
PubChem ID:304611
Update Time:2025-05-26

8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • 8-chloro-1-ethyl-4-oxoquinoline-3-carboxylic acid
    • AC1L75D2
    • BB_SC-8523
    • MolPort-004-856-872
    • NSC199382
    • NSC-199382
    • STK946259
    • DTXSID20307962
    • VS-10739
    • 8-chloro-1-ethyl-4-oxo-quinoline-3-carboxylic acid
    • CS-0331919
    • AKOS002391983
    • 51395-55-2
    • DS-009270
    • BBL031781
    • Inchi: 1S/C12H10ClNO3/c1-2-14-6-8(12(16)17)11(15)7-4-3-5-9(13)10(7)14/h3-6H,2H2,1H3,(H,16,17)
    • InChI Key: IYRPUFPMXWKUFD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(C(C(=O)O)=CN(CC)C=21)=O

Computed Properties

  • Exact Mass: 251.035
  • Monoisotopic Mass: 251.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61
  • LogP: 2.37300

8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1402589-500mg
8-Chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
51395-55-2 98%
500mg
¥6588.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1402589-1g
8-Chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
51395-55-2 98%
1g
¥10995.00 2024-05-10

Additional information on 8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Professional Introduction to 8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 51395-55-2)

8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 51395-55-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a chloro substituent, an ethyl group, and a carboxylic acid moiety, contribute to its unique chemical properties and potential pharmacological effects.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, 8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has been studied for its potential role in modulating biological pathways relevant to human health. Recent research has highlighted the importance of quinoline derivatives in the development of novel therapeutic agents, particularly in the context of emerging infectious diseases and chronic conditions.

In recent years, there has been a surge in interest regarding the synthesis and biological evaluation of quinoline-based compounds. The introduction of electron-withdrawing groups such as the chloro substituent at the 8-position can enhance the lipophilicity and binding affinity of the molecule to biological targets. Additionally, the presence of a carboxylic acid group at the 3-position provides a site for further functionalization, allowing for the development of more complex derivatives with tailored pharmacological profiles.

One of the most compelling aspects of 8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is its potential as a lead compound for drug discovery. Studies have demonstrated that quinoline derivatives can interact with various enzymes and receptors involved in disease pathogenesis. For instance, modifications to the quinoline core have been shown to influence kinase inhibition, which is relevant to cancer therapy. Furthermore, the structural flexibility of this compound allows for optimization to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The carboxylic acid functionality in 8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid also opens up possibilities for salt formation and prodrug development. Salts can enhance solubility and formulation stability, making the compound more suitable for clinical applications. Moreover, prodrug strategies can be employed to improve absorption and target specificity.

Recent advances in computational chemistry have facilitated the rapid screening and design of novel quinoline derivatives. Molecular modeling techniques have been instrumental in predicting binding interactions between 8-chloro-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid and biological targets such as protein kinases or nuclear receptors. These computational approaches have accelerated the drug discovery process by identifying promising candidates for further experimental validation.

In addition to its potential as an anti-cancer agent, 8-chloro-1-ethyl-4 oxo -1 , 4 -dihydroquinoline -3 -carboxylic acid has been explored for its antimicrobial properties. The quinoline core is known to disrupt bacterial DNA synthesis and cell wall synthesis, making it effective against a range of pathogens. The chloro substituent may further enhance these effects by improving binding affinity to bacterial enzymes. This has led to investigations into its efficacy against multidrug-resistant strains.

The synthesis of 8-chloro -1 ethyl -4 ox o -1 , 4 -dihydroquinoline -3 -carboxylic acid involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the quinoline ring system followed by functional group transformations such as chlorination and esterification. Advances in green chemistry have also influenced synthetic routes toward sustainability by minimizing waste generation and employing catalytic processes.

The pharmacological evaluation of 8-chloro -1 ethyl -4 ox o -1 , 4 -dihydroquinoline -3 -carboxylic acid has revealed intriguing findings regarding its mechanism of action. Preclinical studies suggest that it may exert its effects through multiple pathways simultaneously. For example, it could inhibit specific kinases while also modulating immune responses or affecting cellular proliferation rates depending on the target tissue.

The development pipeline for this compound includes both preclinical studies aimed at elucidating its therapeutic potential across various disease models as well as formulation research focused on optimizing delivery systems such as nanoparticles or liposomes that could enhance bioavailability or targeted release profiles.

Future directions in research may involve exploring analogs derived from 8-chloro -1 ethyl -4 ox o -1 , 4 -dihydroquinoline -3 carboxylic acid by modifying other positions on the quinoline ring or introducing additional functional groups that could improve efficacy while reducing side effects . Such structural modifications would be guided by both experimental data generated from biological assays as well as predictive models based on structural bioinformatics data sets .

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.